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Compound of Interest

Compound Name: (Z)-p-Methoxycinnamic acid

CAS No.: 5676-64-2

Cat. No.: B1227208

Get Quote

An In-depth Technical Guide to (Z)-p-Methoxycinnamic Acid for Scientific Professionals

Introduction: Beyond the Isomer
p-Methoxycinnamic acid (p-MCA), a naturally occurring phenylpropanoid found in various

plants, has garnered significant attention within the scientific community.[1] While the more

common and thermodynamically stable (E)-isomer (trans, CAS: 830-09-1) is widely studied for

its therapeutic potential, its geometric isomer, (Z)-p-Methoxycinnamic acid (cis, CAS: 5676-

64-2), presents unique stereospecific properties and synthetic challenges that are of

considerable interest to researchers in organic synthesis and drug discovery.[1][2][3] This guide

provides a comprehensive technical overview of (Z)-p-MCA, focusing on its synthesis,

purification, characterization, and known biological significance, designed for professionals

engaged in chemical and pharmaceutical research.

Physicochemical Properties and Identification
A clear understanding of the fundamental properties of a compound is the bedrock of its

application. The key identifiers and properties for the cis and trans isomers of p-

Methoxycinnamic acid are summarized below.
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Property
(Z)-p-Methoxycinnamic
acid

(E)-p-Methoxycinnamic
acid

CAS Number 5676-64-2[1][2][3] 830-09-1[4]

Molecular Formula C₁₀H₁₀O₃[2][3] C₁₀H₁₀O₃[4]

Molecular Weight 178.18 g/mol [2][3] 178.18 g/mol [4]

Synonyms

cis-4-Methoxycinnamic acid,

(2Z)-3-(4-

methoxyphenyl)propenoic acid

trans-4-Methoxycinnamic acid,

(2E)-3-(4-methoxyphenyl)prop-

2-enoic acid

Appearance
White to light yellow crystalline

powder
White fine crystalline powder[5]

Melting Point
Data not consistently available;

typically lower than (E)-isomer
172-175 °C[4][5]

Solubility
Soluble in methanol, ethanol;

sparingly soluble in water[6]

Soluble in methanol, ethanol;

0.712 mg/mL in water at 25

°C[4]

IUPAC Name
(2Z)-3-(4-methoxyphenyl)prop-

2-enoic acid

(2E)-3-(4-methoxyphenyl)prop-

2-enoic acid[4]

Synthesis of p-Methoxycinnamic Acid Isomers
The synthesis of p-methoxycinnamic acid is predominantly achieved through condensation

reactions, which typically yield the more stable (E)-isomer as the major product. The synthesis

of the pure (Z)-isomer often requires specialized photochemical methods (isomerization of the

E-isomer) or stereoselective synthesis routes, which are less commonly documented in

standard literature. Below are detailed protocols for established methods that yield the p-MCA

scaffold.

Method 1: The Perkin Reaction
The Perkin reaction is a classic method for synthesizing α,β-unsaturated aromatic acids. It

involves the aldol condensation of an aromatic aldehyde with an acid anhydride, catalyzed by
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the alkali salt of the acid.[7][8] This method is cost-effective but generally favors the formation

of the trans-isomer.

Causality of Experimental Choices:

Base Catalyst: Sodium acetate acts as a base to deprotonate the acetic anhydride, forming a

reactive carbanion (enolate).[3][7] Its choice is critical as it must be strong enough to

generate the enolate but not so strong as to cause side reactions.

Acetic Anhydride: Serves as both the source of the enolate and the acetylating agent. An

excess is used to drive the reaction forward.

Sonication (Optional): The application of ultrasonic waves can accelerate the reaction by

inducing cavitation, which creates localized high-pressure and high-temperature conditions,

enhancing mass transfer and reaction rates.[5]

Work-up: The reaction mixture is treated with sodium bicarbonate to convert the acidic

product into its water-soluble sodium salt, allowing for the removal of non-polar impurities

(like unreacted aldehyde) via extraction with an organic solvent like diethyl ether.[9]

Subsequent acidification precipitates the pure acid.

Detailed Protocol (Ultrasonic-Assisted Perkin Reaction):[5][9]

Reactant Charging: In a suitable Erlenmeyer flask, combine 4-methoxybenzaldehyde (p-

anisaldehyde, 0.05 mol), acetic anhydride (0.073 mol), and anhydrous sodium acetate (0.03

mol).

Reaction: Place the flask in a sonicator bath and irradiate at 50°C for 60 minutes.

Quenching and Extraction: After cooling, add 25 mL of distilled water. Carefully add saturated

sodium bicarbonate solution portion-wise until the pH of the mixture reaches 8. Transfer the

mixture to a separatory funnel and wash with diethyl ether (2 x 20 mL) to remove impurities.

Precipitation: Collect the aqueous layer and slowly acidify it with concentrated HCl with

cooling in an ice bath until the precipitation of a white solid is complete.
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Isolation: Collect the precipitate by vacuum filtration, wash thoroughly with cold distilled

water, and dry to yield predominantly (E)-p-methoxycinnamic acid.

Reactant Preparation

Reaction Step Work-up & Isolation

4-Methoxybenzaldehyde

Combine ReactantsAcetic Anhydride

Sodium Acetate

Sonicate @ 50°C
60 min

Quench with H₂O
Adjust pH to 8 (NaHCO₃)

Extract with Et₂O
(Remove Impurities)

Acidify with HCl
(Precipitate Product)

Vacuum Filtration
Wash & Dry Pure (E)-p-MCA

Click to download full resolution via product page

Workflow for the Synthesis of p-Methoxycinnamic Acid via Perkin Reaction.

Method 2: Doebner-Knoevenagel Condensation
This method involves the reaction of an aldehyde with a compound containing an active

methylene group, such as malonic acid, in the presence of a basic catalyst like pyridine and

piperidine.[10][11] It often provides higher yields and milder reaction conditions compared to

the Perkin reaction.

Detailed Protocol:[10]

Reactant Charging: In a 25-mL round-bottomed flask, dissolve 4-methoxybenzaldehyde

(6.61 mmol) and malonic acid (16.8 mmol) in pyridine (3.0 mL).

Catalysis: Add piperidine (0.6 mL) or β-alanine (0.10 g) as a catalyst.

Reaction: Heat the mixture under reflux for 4 hours (or 90 minutes if using β-alanine).
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Precipitation: Cool the reaction mixture to room temperature and then place it in an ice bath.

Slowly add 8.0 mL of concentrated HCl to precipitate the product.

Isolation: Collect the white precipitate by vacuum filtration, wash with cold water (2 x 10 mL),

and dry thoroughly.

Purification: The Art of Recrystallization
The crude product from synthesis, regardless of the method, contains impurities such as

unreacted starting materials or side products. Recrystallization is the most effective technique

for purifying solid cinnamic acid derivatives.[12]

Causality of Solvent Choice: The principle of recrystallization hinges on the differential solubility

of the desired compound and its impurities in a chosen solvent system at different

temperatures.[12] An ideal solvent should dissolve the compound completely at its boiling point

but poorly at low temperatures. For p-MCA, a mixed-solvent system is highly effective.

Methanol/Water or Ethanol/Water: p-MCA is highly soluble in alcohols like methanol or

ethanol and insoluble in water.[6] This disparity is exploited in mixed-solvent recrystallization.

The crude solid is dissolved in a minimal amount of hot alcohol (the "soluble solvent"). Water

(the "insoluble solvent") is then added dropwise to the hot solution until persistent cloudiness

appears, indicating the saturation point. A few drops of hot alcohol are then added to

redissolve the precipitate, and the solution is allowed to cool slowly, promoting the formation

of pure crystals while impurities remain in the mother liquor.[6][13]

Detailed Protocol (Mixed-Solvent Recrystallization):[6][13]

Dissolution: Place the crude p-MCA in an Erlenmeyer flask. Add a minimal amount of hot

ethanol or methanol and heat gently to dissolve the solid completely.

Inducing Saturation: While keeping the solution hot, add distilled water dropwise until the

solution becomes faintly and persistently cloudy.

Clarification: Add a few drops of the hot alcohol to just redissolve the precipitate and obtain a

clear solution.
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Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to

room temperature. Subsequently, place the flask in an ice-water bath for 15-20 minutes to

maximize crystal formation.

Isolation: Collect the purified crystals by suction filtration, wash with a small amount of the

cold alcohol/water solvent mixture, and dry completely.

Characterization and Spectroscopic Analysis
Confirmation of the synthesized product's identity and purity is paramount. This is achieved

through a combination of physical and spectroscopic methods. While obtaining a clean

spectrum for the (Z)-isomer can be challenging due to its lower stability, the data for the (E)-

isomer serves as a crucial reference.
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Method
Expected Observations for (E)-p-
Methoxycinnamic Acid

Melting Point
172-175 °C; a sharp melting point range

indicates high purity.[5]

¹H NMR

Key signals include: a singlet for the methoxy (-

OCH₃) protons (~3.8 ppm), doublets for the

vinylic protons (-CH=CH-) with a large coupling

constant (J ≈ 16 Hz) characteristic of a trans

configuration, and signals in the aromatic region

for the phenyl protons.[4][10]

¹³C NMR

Signals corresponding to the carboxyl carbon,

olefinic carbons, aromatic carbons (including the

methoxy-substituted carbon), and the methoxy

carbon.

FT-IR (ATR)

Characteristic absorption bands for O-H

stretching (carboxylic acid), C=O stretching

(carbonyl), C=C stretching (alkene and

aromatic), and C-O stretching (ether and acid).

[5]

GC-MS

A single major peak with a molecular ion (M⁺)

peak at m/z = 178, corresponding to the

molecular weight of the compound.[5]

Biological Activity and Mechanisms of Action
p-Methoxycinnamic acid is not merely a synthetic target but a bioactive molecule with

significant therapeutic potential. Its effects are primarily documented for the (E)-isomer, which

has been extensively studied for its antidiabetic and anticancer properties.

Antidiabetic Mechanism
p-MCA has been shown to exert a potent antihyperglycemic effect through a dual-action

mechanism targeting both insulin secretion and hepatic glucose metabolism.[14]
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Stimulation of Insulin Secretion: Unlike sulfonylurea drugs, which close ATP-sensitive K⁺

(KATP) channels, p-MCA stimulates insulin release from pancreatic β-cells by directly

increasing Ca²⁺ influx through L-type calcium channels.[1][2][15] This influx of calcium is a

primary trigger for the exocytosis of insulin-containing granules.

Modulation of Hepatic Enzymes: In diabetic models, p-MCA corrects hyperglycemia by

increasing hepatic glycogen storage. It achieves this by enhancing the activity of key

glycolytic enzymes (like glucokinase and phosphofructokinase) and suppressing the activity

of the primary gluconeogenic enzyme, glucose-6-phosphatase.[14]

Pancreatic β-Cell Hepatocyte (Liver Cell)

p-Methoxycinnamic Acid

L-type Ca²⁺ Channel

Activates

↑ Intracellular [Ca²⁺]

Mediates

Insulin Secretion

Triggers

p-Methoxycinnamic Acid

↑ Glycolysis
(Glucokinase, PFK)

↓ Gluconeogenesis
(G6Pase)

↓ Blood Glucose
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Dual-action antidiabetic mechanism of p-Methoxycinnamic Acid.

Anticancer Mechanism: Induction of Apoptosis
In oncology research, p-MCA has been identified as a potent inducer of apoptosis in human

colon adenocarcinoma cells (HCT-116).[16] It triggers the mitochondrial-mediated intrinsic

pathway of programmed cell death.

Key Steps in the Apoptotic Cascade:

Mitochondrial Disruption: p-MCA treatment leads to a decrease in the mitochondrial

membrane potential (ΔΨm).[16]

Cytochrome C Release: This disruption causes the release of cytochrome C from the

mitochondria into the cytosol.[16]

Apoptosome Formation & Caspase Activation: Cytosolic cytochrome C binds to Apaf-1,

leading to the formation of the apoptosome and the activation of initiator caspase-9.

Caspase-9 then activates executioner caspase-3.[16]

Regulation of Bcl-2 Family Proteins: The process is associated with an upregulation of the

pro-apoptotic protein Bax and a downregulation of the anti-apoptotic protein Bcl-2, further

promoting mitochondrial permeabilization.[16]

Conclusion
(Z)-p-Methoxycinnamic acid and its trans-isomer are compounds of significant scientific

value. While the (E)-isomer is more readily synthesized and has well-documented biological

activities, the unique stereochemistry of the (Z)-isomer makes it an important target for

synthetic chemists and pharmacologists exploring structure-activity relationships. The protocols

and mechanistic insights provided in this guide offer a solid foundation for researchers to

synthesize, purify, and characterize these molecules, enabling further exploration into their

promising therapeutic applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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